Tetrachlorogallein
Overview
Description
Tetrachlorogallein, also known as Tetrachlorogallein, is a useful research compound. Its molecular formula is C20H8Cl4O7 and its molecular weight is 502.1 g/mol. The purity is usually 95%.
The exact mass of the compound Tetrachlorogallein is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 157412. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality Tetrachlorogallein suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Tetrachlorogallein including the price, delivery time, and more detailed information at info@benchchem.com.
properties
Product Name |
Tetrachlorogallein |
|---|---|
Molecular Formula |
C20H8Cl4O7 |
Molecular Weight |
502.1 g/mol |
IUPAC Name |
2,3,4,5-tetrachloro-6-(3,4,5-trihydroxy-6-oxoxanthen-9-yl)benzoic acid |
InChI |
InChI=1S/C20H8Cl4O7/c21-12-10(11(20(29)30)13(22)15(24)14(12)23)9-5-1-3-7(25)16(27)18(5)31-19-6(9)2-4-8(26)17(19)28/h1-4,25,27-28H,(H,29,30) |
InChI Key |
BCMXMLPZPYKPMA-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C2=C1C(=C3C=CC(=O)C(=C3O2)O)C4=C(C(=C(C(=C4Cl)Cl)Cl)Cl)C(=O)O)O)O |
synonyms |
2,3,4,5-tetrachloro-6-(4',5',6'-trihydroxy-3'-oxo-3H-xanthen-9'-yl)benzoic acid tetrachlorogallein |
Origin of Product |
United States |
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